Cas no 672949-23-4 (5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one)

• Product Name: 5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one
• CAS No: 672949-23-4
• MF: C₁₉H₁₆FN₃O₃S
• MW: 385.412046432495
• CID: 5701979
• PubChem ID: 4313745
• Update Time: 2025-05-30

5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[(3-FLUOROBENZYL)SULFANYL]-8,9-DIMETHOXYIMIDAZO[1,2-C]QUINAZOLIN-2(3H)-ONE
• 5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one
• Imidazo[1,2-c]quinazolin-2(3H)-one, 5-[[(3-fluorophenyl)methyl]thio]-8,9-dimethoxy-
• HMS581A20
• AKOS005093770
• 5-[(3-fluorophenyl)methylsulfanyl]-8,9-dimethoxy-3H-imidazo[1,2-c]quinazolin-2-one
• Bionet1_004258
• 5R-0005
• 672949-23-4

• Inchi： 1S/C19H16FN3O3S/c1-25-15-7-13-14(8-16(15)26-2)21-19(23-9-17(24)22-18(13)23)27-10-11-4-3-5-12(20)6-11/h3-8H,9-10H2,1-2H3
• InChI Key： IIHDLNJTOZXPJR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2=NC(=O)CN2C=1SCC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 385.08964072g/mol
• Monoisotopic Mass: 385.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 553.3±60.0 °C(Predicted)
• pka: -1.92±0.20(Predicted)

Additional information on 5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one

Introduction to 5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one (CAS No. 672949-23-4)

The compound 5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one, identified by its CAS number 672949-23-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the imidazo[1,2-c]quinazoline scaffold, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

Imidazo[1,2-c]quinazolines are known for their structural versatility and functional diversity, making them valuable scaffolds for drug discovery. The presence of the 3-fluorophenylmethylsulfanyl substituent in this compound introduces unique electronic and steric properties that can influence its interactions with biological targets. The 8,9-dimethoxy groups further modulate the molecule's pharmacokinetic profile and enhance its solubility, which are critical factors in drug development.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The fluorine atom in the 3-fluorophenyl moiety can enhance metabolic stability and binding affinity by influencing electron distribution and hydrophobicity. This feature has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The sulfanyl group at the 5-position adds another layer of complexity, potentially contributing to hydrogen bonding interactions with biological targets.

The imidazo[1,2-c]quinazoline core is particularly interesting due to its ability to modulate various biological pathways. For instance, it has been shown to interact with kinases and other enzymes involved in cell signaling. The dimethoxy groups at the 8 and 9 positions not only improve solubility but also serve as sites for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In the context of contemporary drug discovery, this compound has been investigated for its potential in treating a range of diseases. Preclinical studies have demonstrated its efficacy in inhibiting specific enzymes and receptors associated with neurological disorders, cancer, and infectious diseases. The combination of structural features such as the 3-fluorophenylmethylsulfanyl, 8,9-dimethoxy, and imidazo[1,2-c]quinazoline core makes this molecule a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

Evaluation of the compound's pharmacological properties has revealed several interesting findings. In vitro assays have shown that it exhibits potent activity against various targets, including protein kinases and transcription factors. These findings are supported by computational modeling studies that predict favorable binding interactions between the molecule and its intended targets.

The pharmacokinetic profile of 5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one has been thoroughly characterized using advanced analytical techniques. Studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, further supporting its candidacy as a lead compound.

The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) within a given chemical series. This compound serves as an excellent example of how strategic modifications can lead to enhanced biological activity. By systematically varying substituents such as the 3-fluorophenylmethylsulfanyl group or introducing additional functional moieties like hydroxyl or carboxylic acid groups at the 5-position or elsewhere on the scaffold, researchers can fine-tune its pharmacological properties.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how different structural modifications will affect a compound's biological activity. By simulating interactions between this molecule and various biological targets at an atomic level, researchers can gain valuable insights into its mechanism of action and optimize its design for improved efficacy.

In conclusion,5-{[(3-fluorophenyl)methyl]sulfanyl}-8,9-dimethoxy-2H,3H-imidazo[1,2-c]quinazolin-2-one(CAS No.672949-23-4) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features make it an attractive candidate for further development into novel drugs targeting various diseases including cancer neurological disorders infectious diseases among others.